Methyl [(5-{[(tert-butoxycarbonyl)amino]methyl}-1,3,4-oxadiazol-2-yl)thio]acetate

• Molecular Formula: C11H17N3O5S
• Molecular Weight: 303.34 g/mol
• IUPAC Name: methyl 2-[[5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetate
• InChI: InChI=1S/C11H17N3O5S/c1-11(2,3)19-9(16)12-5-7-13-14-10(18-7)20-6-8(15)17-4/h5-6H2,1-4H3,(H,12,16)
• InChI Key: VXYVNJWIACADLJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NCC1=NN=C(O1)SCC(=O)OC

Description

Methyl [(5-{[(tert-butoxycarbonyl)amino]methyl}-1,3,4-oxadiazol-2-yl)thio]acetate, also known as Boc-protected methyl-thiooxadiazole, is a compound that has gained attention in scientific research due to its potential applications in drug development.

Mechanism of Action

The mechanism of action of Methyl [(5-{[(tert-butoxycarbonyl)amino]methyl}-1,3,4-oxadiazol-2-yl)thio]acetated methyl-thiooxadiazole is not fully understood, but it is believed to act as a nucleophile in chemical reactions, forming covalent bonds with electrophilic molecules. This property makes it a useful building block for the synthesis of biologically active compounds.
Biochemical and Physiological Effects:
Studies have shown that Methyl [(5-{[(tert-butoxycarbonyl)amino]methyl}-1,3,4-oxadiazol-2-yl)thio]acetated methyl-thiooxadiazole exhibits low toxicity and good biocompatibility, making it a promising candidate for drug development. It has also been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of Methyl [(5-{[(tert-butoxycarbonyl)amino]methyl}-1,3,4-oxadiazol-2-yl)thio]acetated methyl-thiooxadiazole is its ease of synthesis, which makes it readily available for use in laboratory experiments. However, its low solubility in water can make it challenging to work with in aqueous environments.

Future Directions

There are several potential future directions for the research and development of Methyl [(5-{[(tert-butoxycarbonyl)amino]methyl}-1,3,4-oxadiazol-2-yl)thio]acetated methyl-thiooxadiazole. One direction is the synthesis of novel compounds based on Methyl [(5-{[(tert-butoxycarbonyl)amino]methyl}-1,3,4-oxadiazol-2-yl)thio]acetated methyl-thiooxadiazole, with specific pharmacological properties. Another direction is the investigation of its potential as a drug delivery system, due to its low toxicity and biocompatibility. Additionally, further studies are needed to fully understand its mechanism of action and to explore its potential applications in various fields of research.
In conclusion, Methyl [(5-{[(tert-butoxycarbonyl)amino]methyl}-1,3,4-oxadiazol-2-yl)thio]acetated methyl-thiooxadiazole is a compound with promising potential for drug development and other scientific research applications. Its ease of synthesis and low toxicity make it a useful building block for the synthesis of biologically active compounds. Further research is needed to fully understand its properties and potential applications.

Synthesis Methods

The synthesis of Methyl [(5-{[(tert-butoxycarbonyl)amino]methyl}-1,3,4-oxadiazol-2-yl)thio]acetated methyl-thiooxadiazole involves the condensation of tert-butyl 2-aminoacetate with 2-chloro-5-methylthio-1,3,4-oxadiazole in the presence of a base such as sodium hydride. The resulting compound is then treated with trifluoroacetic acid to remove the Boc-protecting group, yielding Methyl [(5-{[(tert-butoxycarbonyl)amino]methyl}-1,3,4-oxadiazol-2-yl)thio]acetated methyl-thiooxadiazole.

Scientific Research Applications

Methyl [(5-{[(tert-butoxycarbonyl)amino]methyl}-1,3,4-oxadiazol-2-yl)thio]acetated methyl-thiooxadiazole has been studied for its potential applications in drug development, particularly as a building block for the synthesis of biologically active compounds. It has been used as a starting material for the synthesis of various heterocyclic compounds with potential pharmacological properties, such as antimicrobial, anticancer, and anti-inflammatory activities.